Cas no 127561-17-5 (1H-Indole,3-(1-bromoethyl)-)

• Product Name: 1H-Indole,3-(1-bromoethyl)-
• CAS No: 127561-17-5
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 103138
• PubChem ID: 18413863
• Update Time: 2025-04-18

1H-Indole,3-(1-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-(1-bromoethyl)-
• 3-(2-Bromoethyl)-1H-indole
• 3-(2-Bromoethyl)indole
• 3-(2-BROMOETHYL)-INDOLE
• 1H-Indole, 3-(1-bromoethyl)-
• 3-(1-bromoethyl)-1H-indole
• SCHEMBL7615301
• FT-0613528
• 127561-17-5

• Inchi： 1S/C10H10BrN/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,12H,1H3
• InChI Key： VFTVULRWXJQVKS-UHFFFAOYSA-N
• SMILES： BrC(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 222.9997
• Monoisotopic Mass: 223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• Density: 1.515
• Boiling Point: 343.5°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.678
• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles